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Compound of Interest

Compound Name: Cacodylic acid

Cat. No.: B1668196 Get Quote

This guide provides comprehensive information for researchers, scientists, and drug

development professionals on the safe handling and proper disposal of cacodylic acid waste

in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is cacodylic acid and why is its waste considered hazardous?

A1: Cacodylic acid, also known as dimethylarsinic acid, is an organoarsenic compound.[1][2]

Its waste is considered hazardous due to its high toxicity upon ingestion, inhalation, or skin

contact.[2] The U.S. Environmental Protection Agency (EPA) classifies all forms of arsenic as a

serious risk to human health, and it is recognized as a Group-A carcinogen.[2]

Q2: How is cacodylic acid waste classified?

A2: Cacodylic acid waste is classified as hazardous waste by the EPA under the Resource

Conservation and Recovery Act (RCRA) with the waste number U136.[3] It is also categorized

as a poison (Class 6.1) for transportation purposes.[3]

Q3: Can I dispose of cacodylic acid waste down the drain?

A3: No. It is strictly prohibited to dispose of cacodylic acid waste by washing it into the sewer

system.[1] This is to prevent the contamination of water systems with a highly toxic and

persistent chemical.
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Q4: What is the primary method for disposing of cacodylic acid waste?

A4: The primary and required method for disposal is to collect the waste in designated, properly

labeled containers and have it removed by a licensed hazardous waste disposal service. You

must contact your institution's Environmental Health and Safety (EHS) department or a certified

waste management company for specific procedures and pickup schedules.

Q5: Can I neutralize cacodylic acid waste in the lab for disposal?

A5: While neutralization with a weak base is a key step in cleaning up spills, it is not a method

for final disposal of the waste itself. The neutralization of cacodylic acid produces a

cacodylate salt, which is still an arsenic compound and remains hazardous. The neutralized

mixture must be collected and disposed of as hazardous waste.

Troubleshooting Guides
Issue: Accidental Spill of Cacodylic Acid
Problem: A small amount of solid or liquid cacodylic acid has been spilled in the laboratory.

Solution:

Immediate Action:

Alert all personnel in the immediate area of the spill.

Evacuate the affected area and secure it to prevent entry.[1]

If the substance is a powder, avoid creating dust. If it is a liquid, prevent it from spreading.

Personal Protective Equipment (PPE):

Before attempting any cleanup, don appropriate PPE, including:

Chemical safety goggles or a face shield.

Gloves (chemically resistant, such as nitrile).

A lab coat.
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In case of dust or aerosols, a NIOSH-approved respirator is necessary.

Spill Cleanup Protocol:

For solid spills, gently moisten the material to prevent dust from becoming airborne.[1]

For liquid spills, contain the spill using absorbent pads or a dike of inert absorbent material

(e.g., vermiculite, sand).

Slowly and carefully apply a weak base such as sodium bicarbonate or soda ash to

neutralize the acid. Work from the outside of the spill inwards.

After the initial reaction subsides, check the pH of the mixture with pH paper to ensure it is

between 6.0 and 8.0.

Once neutralized, collect the absorbed material using a scoop or other appropriate tools

and place it into a designated hazardous waste container.

Clean the spill area thoroughly with soap and water.

All materials used for cleanup (gloves, absorbent pads, etc.) must also be placed in the

hazardous waste container.

Reporting:

Report the spill to your laboratory supervisor and your institution's EHS department,

following their specific reporting procedures.

Issue: Improperly Labeled or Leaking Waste Container
Problem: A container of cacodylic acid waste is found to be leaking, unlabeled, or improperly

labeled.

Solution:

Safety First:

Immediately cordon off the area around the container.
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Ensure you are wearing the appropriate PPE before handling the container.

Leaking Container:

If the container is leaking, place it within a larger, compatible, and sealable container

(secondary containment).

Use absorbent material to clean up any spilled liquid, and treat the absorbent as

hazardous waste.

Labeling:

If the container is not labeled, but the contents are known to be cacodylic acid waste,

immediately affix a proper hazardous waste label.

The label must include:

The words "Hazardous Waste".

The full chemical name: "Cacodylic Acid Waste" or "Dimethylarsinic Acid Waste".

The accumulation start date.

The hazard characteristics (e.g., "Toxic," "Carcinogen").

Your name, laboratory, and contact information.

If the contents are unknown, they must be treated as unknown hazardous waste. Contact

your EHS department immediately for guidance. Do not attempt to move or consolidate

the waste.

Quantitative Data Summary
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Parameter Value/Guideline Source

RCRA Hazardous Waste

Number
U136 CAMEO Chemicals[3]

DOT Hazard Class 6.1 (Poison) CAMEO Chemicals[3]

EPA Reportable Quantity (RQ) 1 pound CAMEO Chemicals[3]

OSHA Permissible Exposure

Limit (PEL)

0.5 mg/m³ (as organic arsenic,

8-hour TWA)

New Jersey Department of

Health[1]

Experimental Protocols
Protocol for Cacodylic Acid Spill Cleanup and
Neutralization
Objective: To safely clean up a small laboratory spill of cacodylic acid and neutralize it for

collection as hazardous waste.

Materials:

Spill containment kit (absorbent pads, vermiculite, or sand)

Sodium bicarbonate (baking soda) or soda ash

pH indicator strips (pH range 5-9)

Scoop, tongs, or other non-sparking tools

Designated hazardous waste container with a lid

Hazardous waste labels

Soap and water

Appropriate PPE (safety goggles, gloves, lab coat, respirator if needed)

Procedure:
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Assess and Secure: Quickly assess the extent of the spill and secure the area. Ensure

proper ventilation, such as a chemical fume hood if the spill is contained within one.

Contain the Spill:

For liquid spills, create a dike around the spill using an inert absorbent material to prevent

it from spreading.

For solid spills, carefully cover the powder with a layer of moist absorbent material to

prevent dust generation.

Neutralization:

Slowly add sodium bicarbonate or soda ash to the spilled material, starting from the

perimeter and working inwards. Avoid vigorous reactions that could cause splashing.

Gently mix the neutralizer with the spilled material using a scoop.

Continue adding the neutralizing agent until fizzing or other signs of reaction cease.

Verify pH:

After the reaction has stopped, wait a few minutes for the mixture to settle.

Using a pH strip, test a small sample of the liquid portion of the mixture.

The target pH is between 6.0 and 8.0. If the pH is still acidic, add more neutralizer and re-

test.

Collect Waste:

Once neutralized, carefully scoop up the absorbed material and place it into the

designated hazardous waste container.

Collect all contaminated materials, including used absorbent pads, pH strips, and

disposable gloves, and place them in the same container.

Decontaminate:
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Clean the surface of the spill area with soap and water.

Rinse the area with clean water.

Final Disposal:

Securely close the lid of the hazardous waste container.

Properly label the container with all required information.

Store the container in your lab's designated satellite accumulation area for hazardous

waste.

Arrange for pickup by your institution's hazardous waste management service.

Visual Workflow for Cacodylic Acid Waste Disposal
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Cacodylic Acid Waste Generated

Is it an accidental spill?

Routine Experimental Waste

No

Follow Spill Cleanup Protocol
(Contain, Neutralize, Absorb)

Yes

Collect all waste (solid, liquid, neutralized spill residue)
into a compatible, sealed container.

Label container with:
- 'Hazardous Waste'

- Chemical Name
- Accumulation Date

- Hazards (Toxic)

Store in designated Satellite
Accumulation Area.

Segregate from incompatibles.

Contact EHS/Hazardous Waste
Management for pickup.

Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for proper cacodylic acid waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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